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Compound of Interest

Compound Name: Dibenzosuberenol

Cat. No.: B089108 Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides comprehensive safety and handling information for Dibenzosuberenol
(CAS RN: 10354-00-4), tailored for researchers, scientists, and professionals in drug

development. The protocols and recommendations herein are synthesized from authoritative

safety data sheets and established laboratory safety principles to ensure a self-validating

system of protection.

Section 1: Chemical Identification and Properties
Dibenzosuberenol, also known as 5H-Dibenzo[a,d]cyclohepten-5-ol, is a tricyclic organic

compound. Its unique structure serves as a foundational scaffold in medicinal chemistry.

Understanding its fundamental properties is the first step in establishing safe handling

protocols.

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name

tricyclo[9.4.0.0³˒⁸]pentadec
a-1(15),3,5,7,9,11,13-
heptaen-2-ol

[1]

Synonyms
Dibenzosuberenol, 5H-

Dibenzo[a,d]cyclohepten-5-ol
[1][2][3]

CAS Number 10354-00-4 [1][2][3]

Molecular Formula C₁₅H₁₂O [1][3][4]

| Molecular Weight| 208.25 g/mol |[1][3] |

Table 2: Physical and Chemical Properties | Property | Value | Source | | :--- | :--- | :--- | |

Appearance | White to off-white solid/powder |[5] | | Melting Point | 122.5 - 127 °C |[4][5] | |

Boiling Point | 401.9 °C (Predicted) |[4] | | Flash Point | 147.6 °C |[4] | | Solubility | Insoluble in

water.[5] Soluble in Chloroform (Sparingly), Methanol (Slightly).[4] | | Vapor Pressure | 3.52E-07

mmHg at 25°C |[4] |

Section 2: Hazard Identification and GHS
Classification
Dibenzosuberenol is classified as a hazardous substance under OSHA 29 CFR 1910.1200.[6]

The primary hazards are associated with irritation upon direct contact or inhalation of dust

particles.

GHS Pictograms:

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Chronic Health Effects: There is insufficient data to assess the carcinogenic or mutagenic

potential of Dibenzosuberenol.[6] However, it is structurally related to polycyclic aromatic

hydrocarbons (PAHs), some of which are identified as potential carcinogens.[6] Long-term

exposure to high concentrations of its dust may lead to changes in lung function

(pneumoconiosis).[6]

Physical Hazards: As a combustible solid, Dibenzosuberenol dust can form explosive

mixtures with air in confined spaces.[6] Fine dust clouds generated during handling or grinding

present a significant fire or explosion hazard if an ignition source is present.[6]

Section 3: First-Aid Measures
Immediate and appropriate first aid is critical to mitigate exposure effects. The following

protocols are based on established safety data.[2][5]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open.[2] If eye irritation persists, seek immediate medical

advice/attention.[2]

Skin Contact: Remove any contaminated clothing immediately.[2] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[2] If skin irritation occurs, get

medical advice.[2]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[2] If breathing is difficult, administer oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention if irritation or discomfort persists.[6]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and then drink plenty of

water.[5] Never give anything by mouth to an unconscious person.[2] Obtain medical aid

immediately.[2]

Section 4: Fire-Fighting Measures
The primary fire hazard associated with Dibenzosuberenol is its nature as a combustible solid,

especially when in powdered form.
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Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,

or carbon dioxide (CO₂).[2][6]

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[5]

[7] As a powder, it can form dust clouds that may explode if ignited.[6]

Fire-Fighting Protective Equipment: In any fire involving this chemical, firefighters must wear

a NIOSH-approved self-contained breathing apparatus (SCBA) with a full face-piece

operated in pressure-demand mode, along with full protective gear to prevent skin and eye

contact.[2][5][7]

Section 5: Accidental Release Measures
A systematic approach is required to manage spills safely, protecting both personnel and the

environment.

Core Principle: Avoid generating dust at all costs.

Personal Precautions:

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE) as detailed in Section 7, including

respiratory protection, chemical-resistant gloves, and safety goggles.[8]

Avoid breathing dust and prevent contact with skin and eyes.[6]

Containment and Clean-up:

Minor Spills: Carefully sweep up or vacuum the spilled solid.[2] Use a dust suppressant if

necessary. Place the material into a suitable, labeled disposal container.[2]

Major Spills: Alert emergency responders and advise them of the hazard's location and

nature.[6] Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or waterways.[2]
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Environmental Precautions: The material should not be released into the environment.[5]

Initial Response

Containment & Cleanup

Final Steps

Spill Detected Secure Area &
Alert Personnel

Don Appropriate PPE
(See Section 7) Assess Spill Size

Minor Spill:
- Sweep/Vacuum Carefully

- Avoid Dust Generation

Minor

Major Spill:
- Alert Emergency Services

- Contain Spread

Major

Place in Labeled
Disposal Container

Decontaminate Area
& Equipment

Dispose of Waste via
Approved Channels Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Dibenzosuberenol spill.

Section 6: Handling and Storage
Proactive measures during handling and storage are essential to prevent exposure and

maintain chemical integrity.

Safe Handling:

Avoid all personal contact, including inhalation of dust.[6]

Use only in a well-ventilated area, preferably within a chemical fume hood.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Empty containers may contain residual dust and pose an explosion hazard; do not cut,

drill, grind, or weld them.[6]

Storage Requirements:
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Store in original, tightly sealed containers.[6]

Keep in a dry, cool, and well-ventilated place.[7]

Store at room temperature.[6]

Store away from incompatible materials, particularly strong oxidizing agents.[7]

Section 7: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control, combining engineering solutions with appropriate

PPE, is mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory.

For procedures that may generate dust (e.g., weighing, transferring solids), a chemical

fume hood or a ventilated balance enclosure is required.

Ensure eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[9]

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale and Source

Eye/Face
Chemical safety goggles
or a face shield.

Required to prevent eye
contact and serious
irritation (H319). Standard
safety glasses are
insufficient.[2][7]

Skin

Chemically resistant gloves

(e.g., nitrile rubber). Long-

sleeved lab coat.

Prevents skin contact and

irritation (H315). Always

inspect gloves for tears or

holes before use and wash

hands thoroughly after

removal.[2][6]

| Respiratory | Not required under normal conditions with adequate engineering controls.[5] A

NIOSH-approved N95 particulate respirator is recommended if dust is generated and

ventilation is inadequate. | Protects against respiratory tract irritation from dust inhalation

(H335). The level of respiratory protection should be determined by a workplace hazard

assessment.[2][6] |
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Required PPE for All Tasks

Engineering Controls

Task Assessment:
Handling Dibenzosuberenol

Standard Lab Attire:
- Lab Coat

- Closed-toe Shoes
- Safety Goggles

- Chemical-Resistant Gloves

Will dust be generated?
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Use Chemical Fume Hood
or Ventilated Enclosure

Yes

Proceed with Task

No
(e.g., handling solutions)
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Particulate Respirator (N95)

If ventilation
is insufficient

Click to download full resolution via product page

Caption: Decision flowchart for selecting appropriate PPE.

Section 8: Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[10]
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Chemical Stability: The material is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[11]

Conditions to Avoid: Incompatible products, excess heat, and the formation of dust.[10]

Incompatible Materials: Strong oxidizing agents (e.g., nitrates, oxidizing acids, chlorine

bleaches) as ignition may result.[6][7]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

produce carbon monoxide (CO) and carbon dioxide (CO₂).[5][7][10]

Section 9: Toxicological Information
The toxicological properties of Dibenzosuberenol have not been fully investigated.[9] The

hazard classifications are based on its irritant properties and structural alerts.

Acute Toxicity: No acute toxicity information is available for this product.[5][11] It is not

classified as "harmful by ingestion" due to a lack of animal or human evidence.[6]

Skin Corrosion/Irritation: Classified as causing skin irritation.[2] Direct contact may cause

redness and discomfort. Open cuts or abraded skin should not be exposed to this material.

[6]

Serious Eye Damage/Irritation: Classified as causing serious eye irritation.[2] Direct contact

may cause transient discomfort, tearing, or conjunctival redness.[6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][6]

References
Dibenzosuberol - Material Safety D
Dibenzosuberenone - SAFETY DATA SHEET. Fisher Scientific. (2009-09-22).
Dibenzosuberenone - SAFETY D
Dibenzosuberenol - SAFETY DATA SHEET. Thermo Fisher Scientific. (2025-09-19).
Dibenzosuberenol | C15H12O | CID 82577.
dibenzosuberenol - Physico-chemical Properties. ChemBK. (2024-04-09).
Dibenzosuberenone | CAS#:2222-33-5. Chemsrc. (2025-08-20).
Dibenzosuberenol - Safety D
CAT 858 - Dibenzosuberone - SAFETY DATA SHEET. British Pharmacopoeia Commission.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23727~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:26:37~~this%20compound~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18405~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:24:45~~Dibenzosuberone~~
https://datasheets.scbt.com/sc-268867.pdf
https://www.fishersci.com/store/msds?partNumber=AC112531000&productDescription=DIBENZOSUBERENONE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02062~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:36:37~~Dibenzosuberenol~~
https://www.fishersci.com/store/msds?partNumber=AC112531000&productDescription=DIBENZOSUBERENONE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18405~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:24:45~~Dibenzosuberone~~
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC114741000&productDescription=DIBENZOSUBERONE+97%25+100GRDIBE&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02062~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:36:37~~Dibenzosuberenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23727~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:26:37~~this%20compound~~
https://datasheets.scbt.com/sc-268867.pdf
https://aksci.com/sds/5476CA_SDS.pdf
https://datasheets.scbt.com/sc-268867.pdf
https://aksci.com/sds/5476CA_SDS.pdf
https://datasheets.scbt.com/sc-268867.pdf
https://aksci.com/sds/5476CA_SDS.pdf
https://datasheets.scbt.com/sc-268867.pdf
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SAFETY DATA SHEET - 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro-. Thermo Fisher
Scientific. (2025-09-16).
5H-dibenzo[a,d]cycloheptene - Safety D
USP SDS US - USP-MSDS. (2004-01-13).
5H-Dibenzo(a,d)cyclohepten-5-ol - NIST Chemistry WebBook. National Institute of
Standards and Technology.
5-Dibenzosuberenone 97 2222-33-5. Sigma-Aldrich.
Dibenzosuberone - SAFETY DATA SHEET. Thermo Fisher Scientific. (2021-12-24).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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